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Compound of Interest

Compound Name:
1-methyl-5H-pyrido[4,3-b]indol-3-

amine

CAS No.: 62450-07-1

Cat. No.: B1235463

Get Quote

An In-Depth Technical Guide to the Synonyms and Common Names of Trp-P-2

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trp-P-2, a heterocyclic amine formed during the pyrolysis of the amino acid tryptophan, is a

compound of significant interest to researchers in toxicology, carcinogenesis, and drug

metabolism.[1][2] A clear and unambiguous understanding of its nomenclature is paramount for

accurate scientific communication and data retrieval. This technical guide provides a

comprehensive overview of the various synonyms, common names, and chemical identifiers for

Trp-P-2. It is designed to serve as an essential reference for researchers, scientists, and drug

development professionals, ensuring clarity and precision in their work with this potent

mutagen.

Introduction: The Chemical Identity of Trp-P-2
Trp-P-2, which stands for Tryptophan-P-2, is a mutagenic compound that belongs to the class

of heterocyclic amines. It is formed at high temperatures from the pyrolysis of tryptophan, an
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essential amino acid.[1][2] This process commonly occurs during the cooking of protein-rich

foods, particularly meat and fish, at high temperatures.[2][3] Due to its demonstrated mutagenic

and carcinogenic properties in experimental models, Trp-P-2 is a subject of extensive research

to understand its mechanisms of action and its potential risks to human health.[4][5]

The complex chemical structure of Trp-P-2 has led to a variety of names and identifiers being

used in scientific literature and chemical databases. This guide aims to consolidate this

information, providing a clear and structured reference to aid researchers in navigating the

diverse nomenclature associated with this compound.

Systematic and Trivial Nomenclature
The naming of a chemical compound can be approached from different perspectives, leading to

systematic names that follow strict rules and trivial or common names that are often historical

or shorter. For Trp-P-2, both types of nomenclature are prevalent.

IUPAC Nomenclature
The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method

for naming chemical compounds. The IUPAC name for Trp-P-2 is 1-methyl-5H-pyrido[4,3-
b]indol-3-amine.[6] An equally valid and frequently used systematic name is 3-Amino-1-

methyl-5H-pyrido[4,3-b]indole.[4][5] These names precisely describe the molecular structure of

the compound, which consists of a pyrido[4,3-b]indole core with a methyl group at position 1

and an amino group at position 3.

Common and Trivial Names
In addition to its systematic names, Trp-P-2 is widely known by several common or trivial

names. These are often abbreviations or are derived from its origin. The most common of these

is Trp-P-2 itself, an abbreviation for "tryptophan pyrolysis product 2".[5] Other frequently

encountered names include:

Tryptophan-P-2[3][5]

3-Amino-1-methyl-gamma-carboline[3][5]

tryptophan pyrolysis product 2[5][7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/6189495/
https://de.wikipedia.org/wiki/Tryptophan-P-2
https://de.wikipedia.org/wiki/Tryptophan-P-2
https://oehha.ca.gov/chemicals/trp-p-2-tryptophan-p-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31394659.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-methyl-5H-pyrido_4_3-b_indole
https://www.benchchem.com/product/b1235463/docs?utm_src=pdf-body#trp-p-2-synonyms-and-common-names
https://www.benchchem.com/product/b1235463/docs?utm_src=pdf-body#trp-p-2-synonyms-and-common-names
https://www.thegoodscentscompany.com/data/rw1379881.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31394659.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-methyl-5H-pyrido_4_3-b_indole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-methyl-5H-pyrido_4_3-b_indole
https://oehha.ca.gov/chemicals/trp-p-2-tryptophan-p-2
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-methyl-5H-pyrido_4_3-b_indole
https://oehha.ca.gov/chemicals/trp-p-2-tryptophan-p-2
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-methyl-5H-pyrido_4_3-b_indole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-methyl-5H-pyrido_4_3-b_indole
https://foodb.ca/compounds/FDB011200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identifiers
To ensure the unambiguous identification of a chemical substance, several unique identifiers

are assigned. These are crucial for database searches and regulatory purposes.

CAS Registry Number
The most definitive identifier for Trp-P-2 is its Chemical Abstracts Service (CAS) Registry

Number, which is 62450-07-1.[2][3][4][6] This number is a unique numerical identifier assigned

to a single chemical substance and is used globally.

Other Database Identifiers
Trp-P-2 is also cataloged in numerous other chemical and biological databases. Some of the

key identifiers include:

PubChem CID: 5284476[2][5]

ChemSpider ID: 4447540[2]

ChEBI ID: CHEBI:34328[5]

FDA UNII: 775UJ9HCTR[6]

Summary of Trp-P-2 Synonyms and Identifiers
For ease of reference, the following table summarizes the key synonyms and identifiers for Trp-

P-2.
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Identifier Type Identifier Source

IUPAC Name
1-methyl-5H-pyrido[4,3-b]indol-

3-amine
The Good Scents Company[6]

IUPAC Name
3-Amino-1-methyl-5H-

pyrido[4,3-b]indole
ChemicalBook, PubChem[4][5]

Common Name Trp-P-2 OEHHA, PubChem[3][5]

Common Name Tryptophan-P-2 OEHHA, PubChem[3][5]

Synonym
3-Amino-1-methyl-gamma-

carboline
OEHHA, PubChem[3][5]

Synonym tryptophan pyrolysis product 2 PubChem, FooDB[5][7]

Synonym
1-methyl-3-amino-5H-

pyrido(4,3-b)indole
PubChem[5]

Synonym
1-Methyl-9H-pyrido(4,3-

b)indol-3-amine
PubChem[5]

CAS Registry Number 62450-07-1

The Good Scents Company,

OEHHA, ChemicalBook,

Wikipedia[2][3][4][6]

PubChem CID 5284476 Wikipedia, PubChem[2][5]

ChemSpider ID 4447540 Wikipedia[2]

FDA UNII 775UJ9HCTR The Good Scents Company[6]

Nomenclature Relationship Diagram
The following diagram illustrates the relationship between the core chemical structure and its

various names and identifiers.
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Core Chemical Entity

Names

Unique Identifiers

Trp-P-2
(C₁₂H₁₁N₃)

IUPAC Names
- 1-methyl-5H-pyrido[4,3-b]indol-3-amine

- 3-Amino-1-methyl-5H-pyrido[4,3-b]indole

describes

Common Names
- Trp-P-2

- Tryptophan-P-2known as

Other Synonyms
- 3-Amino-1-methyl-gamma-carboline

- tryptophan pyrolysis product 2

also called

CAS Registry Number
62450-07-1

uniquely identifies

Database IDs
- PubChem: 5284476

- ChemSpider: 4447540

cataloged as

Click to download full resolution via product page
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Trp-P-2 synonyms and common names]. BenchChem,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/6189495/
https://pubmed.ncbi.nlm.nih.gov/6189495/
https://de.wikipedia.org/wiki/Tryptophan-P-2
https://oehha.ca.gov/chemicals/trp-p-2-tryptophan-p-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31394659.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-methyl-5H-pyrido_4_3-b_indole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-methyl-5H-pyrido_4_3-b_indole
https://www.thegoodscentscompany.com/data/rw1379881.html
https://foodb.ca/compounds/FDB011200
https://foodb.ca/compounds/FDB011200
https://www.benchchem.com/product/b1235463/docs#trp-p-2-synonyms-and-common-names
https://www.benchchem.com/product/b1235463/docs#trp-p-2-synonyms-and-common-names
https://www.benchchem.com/product/b1235463/docs#trp-p-2-synonyms-and-common-names
https://www.benchchem.com/product/b1235463?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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